Cas no 845875-80-1 (3-Pyridinecarboxamide,6-(methylsulfonyl)-)

• Product Name: 3-Pyridinecarboxamide,6-(methylsulfonyl)-
• CAS No: 845875-80-1
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 716383
• PubChem ID: 67193053
• Update Time: 2025-05-23

3-Pyridinecarboxamide,6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,6-(methylsulfonyl)-
• Nicotinamide, 6-(methylsulfonyl)- (5CI)
• 6-(Methylsulfonyl)nicotinamide
• SCHEMBL1867891
• 6-methylsulfonylpyridine-3-carboxamide
• 6-METHANESULFONYLPYRIDINE-3-CARBOXAMIDE
• 845875-80-1
• DB-327063
• NICOTINAMIDE, 6-(METHYLSULFONYL)-

• Inchi： 1S/C7H8N2O3S/c1-13(11,12)6-3-2-5(4-9-6)7(8)10/h2-4H,1H3,(H2,8,10)
• InChI Key： UXQIQMBCAILBLH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(N)=O)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 200.026
• Monoisotopic Mass: 200.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.5A^2

Additional information on 3-Pyridinecarboxamide,6-(methylsulfonyl)-

3-Pyridinecarboxamide,6-(methylsulfonyl)- (CAS No. 845875-80-1)

3-Pyridinecarboxamide,6-(methylsulfonyl)-, also known by its CAS registry number CAS No. 845875-80-1, is a chemical compound with significant applications in various fields of science and industry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in drug discovery, agrochemicals, and materials science.

The structure of 3-Pyridinecarboxamide,6-(methylsulfonyl)- consists of a pyridine ring substituted with a carboxamide group at position 3 and a methylsulfonyl group at position 6. The presence of these substituents imparts specific electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

In the field of pharmacology, 3-Pyridinecarboxamide,6-(methylsulfonyl)- has been explored for its ability to modulate enzyme activity and interact with biological targets such as kinases and receptors. For instance, researchers have reported its role in inhibiting certain protein kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. These findings underscore the importance of this compound in drug discovery pipelines.

Beyond pharmacology, this compound has also found applications in agrochemical research. Its ability to act as a herbicide or fungicide has been investigated, with promising results in laboratory studies. The methylsulfonyl group attached to the pyridine ring contributes to its stability under environmental conditions, making it a viable candidate for agricultural use.

The synthesis of 3-Pyridinecarboxamide,6-(methylsulfonyl)- involves multi-step organic reactions, including nucleophilic substitutions and amide formations. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, reducing production costs and enhancing scalability for industrial applications.

In terms of physical properties, CAS No. 845875-80-1 exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques like chromatography and spectroscopy, facilitating its characterization and quality control during manufacturing processes.

The environmental impact of 3-Pyridinecarboxamide,6-(methylsulfonyl)- has also been a topic of interest among researchers. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that its use does not pose significant risks to ecosystems when properly managed.

In conclusion, CAS No. 845875-80-1, or 3-Pyridinecarboxamide,6-(methylsulfonyl)-, is a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool in modern research and development efforts.